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Compound of Interest

Compound Name: CFL-120

Cat. No.: B101681 Get Quote

Disclaimer: The term "CFL-120" does not correspond to a standard chemical identifier. Search

results predominantly associate this term with Compact Fluorescent Lamps (CFLs), which are

articles containing small amounts of mercury. This guide will primarily focus on the safe

handling of materials found within CFLs in a laboratory setting. Additionally, as a potential

alternative, safety information is provided for a product named "HA Cut CFL AF," which

contains Diphenylmethane-4,4'-di-isocyanate (MDI). Researchers should verify the exact

identity of "CFL-120" with their supplier or internal safety documents.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal plans for researchers, scientists, and drug development

professionals.

Primary Interpretation: Handling Components of
Compact Fluorescent Lamps (CFLs)
Intact CFLs pose minimal risk. However, breakage releases mercury vapor and phosphor dust,

which are hazardous upon inhalation or contact.

Core Hazards:

Mercury: A neurotoxin that can damage the brain, kidneys, and lungs.[1] Inhalation of

mercury vapor is the primary route of exposure.

Phosphor Dust: Can cause irritation to the eyes, skin, and respiratory tract.
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Personal Protective Equipment (PPE) for Handling Broken CFLs:

Equipment Specification Purpose

Gloves
Nitrile or other chemical-

resistant gloves.

To prevent skin contact with

mercury and phosphor dust.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from glass

fragments and phosphor dust.

Respiratory Protection

A half-mask respirator with

mercury vapor cartridges may

be necessary for cleaning up

large spills or in poorly

ventilated areas.[1]

To prevent inhalation of

mercury vapor.

Lab Coat Standard laboratory coat.
To protect clothing from

contamination.

Footwear Closed-toe shoes.
To protect feet from broken

glass.

Experimental Protocol: Cleanup of a Broken CFL in a Laboratory Setting

Evacuate and Ventilate: Immediately have all personnel leave the area. Open a window to

the outside and shut off any central heating or air conditioning systems to prevent circulation

of mercury vapor.[2]

Gather Supplies: Collect necessary cleanup materials, including stiff paper or cardboard,

sticky tape (like duct tape), damp paper towels or wet wipes, and a sealable glass jar or a

heavy-duty plastic bag.[2]

Wear Appropriate PPE: Before re-entering the area, put on the recommended PPE.

Collect Broken Glass and Powder:

Carefully scoop up larger pieces of glass and powder using stiff paper or cardboard.
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Use sticky tape to pick up any remaining small fragments and dust.

Wipe the area with a damp paper towel or wet wipe to remove any residual particles.

Package Waste: Place all cleanup materials, including the broken glass, powder, used tape,

and wipes, into the sealable glass jar or plastic bag.

Disposal:

The sealed container should be treated as hazardous waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures. Do not dispose of mercury-containing waste in the regular trash.

Post-Cleanup:

Wash hands thoroughly with soap and water after removing PPE.

Continue to ventilate the room for several hours.

Quantitative Data: Occupational Exposure Limits for Mercury

Organization
Exposure Limit (Time-
Weighted Average)

Notes

OSHA (PEL) 0.1 mg/m³
Permissible Exposure Limit

over an 8-hour workshift.[1]

NIOSH (REL) 0.05 mg/m³

Recommended Exposure Limit

for up to a 10-hour workshift.

[1]

ACGIH (TLV) 0.025 mg/m³

Threshold Limit Value for a

conventional 8-hour workday

and a 40-hour workweek.[1]

Workflow for Safe Handling of a Broken CFL
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Caption: Workflow for the safe handling and disposal of a broken CFL.

Alternative Interpretation: Handling "HA Cut CFL
AF" (Containing MDI)
Should "CFL-120" refer to a product similar to "HA Cut CFL AF," the primary hazardous

component is Diphenylmethane-4,4'-di-isocyanate (MDI).

Core Hazards:

Respiratory Sensitizer: Can cause asthma-like symptoms upon inhalation.

Skin and Eye Irritant: May cause skin irritation and serious eye irritation.

Suspected Carcinogen.

Personal Protective Equipment (PPE) for Handling MDI-Containing Products:
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Equipment Specification Purpose

Gloves
Chemical-resistant gloves

(e.g., nitrile, butyl rubber).[3]
To prevent skin contact.

Eye Protection
Chemical splash goggles or a

face shield.[4][5]
To protect against splashes.

Respiratory Protection

A respirator with organic vapor

cartridges is necessary,

especially in poorly ventilated

areas or when aerosols are

generated.[3]

To prevent inhalation of MDI

vapors.

Protective Clothing

Disposable coveralls or a lab

coat to prevent skin contact.[3]

[4]

To protect skin and clothing

from contamination.

Experimental Protocol: General Handling of MDI-Containing Products

Ventilation: Always handle MDI-containing products in a well-ventilated area, preferably

within a chemical fume hood.

PPE: Wear the appropriate PPE before handling the material.

Dispensing: When dispensing, avoid creating aerosols or vapors.

Spill Cleanup: In case of a spill, absorb the material with an inert absorbent (e.g., sand,

vermiculite) and place it in a designated, sealed container for hazardous waste disposal.

Decontamination: Decontaminate surfaces that have come into contact with MDI.

Disposal: Dispose of all MDI-contaminated waste as hazardous waste through your

institution's EHS department.

Hygiene: Wash hands thoroughly after handling.

Quantitative Data: Occupational Exposure Limits for MDI
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Organization
Exposure Limit (Time-
Weighted Average)

Notes

ACGIH (TLV) 0.005 ppm
Threshold Limit Value as an 8-

hour TWA.

Logical Relationship for MDI Handling
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Caption: Logical workflow for the safe handling of MDI-containing products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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